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Compound of Interest

Compound Name: Sulfo-Cy7.5 maleimide

Cat. No.: B12406915 Get Quote

Technical Guide: Sulfo-Cy7.5 Maleimide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on Sulfo-Cy7.5 maleimide,

a near-infrared (NIR) fluorescent dye crucial for a variety of applications in research and drug

development. This document details its core properties, safety information, experimental

protocols, and applications.

Core Properties and Specifications
Sulfo-Cy7.5 maleimide is a water-soluble, thiol-reactive fluorescent dye. Its fluorescence in

the near-infrared spectrum makes it an ideal probe for deep-tissue in vivo imaging, leveraging

the NIR transparency window of biological tissues. The maleimide group facilitates covalent

conjugation to sulfhydryl groups (thiols) present on proteins, peptides, and other biomolecules.

[1][2] The sulfonated form of the dye enhances its hydrophilicity.[2]

Physicochemical and Spectral Properties
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Property Value Reference

Molecular Formula C₅₁H₅₁K₃N₄O₁₅S₄ [3]

Molecular Weight 1205.6 g/mol [3]

Excitation Maximum (λex) ~788 nm [3]

Emission Maximum (λem) ~797 nm - 808 nm [3][4]

Extinction Coefficient 222,000 cm⁻¹M⁻¹ [3]

Fluorescence Quantum Yield 0.21 [3]

Solubility
Good in water, DMF, and

DMSO
[3]

Safety Data Sheet (SDS) Information
A comprehensive, GHS-compliant Safety Data Sheet for Sulfo-Cy7.5 maleimide is not readily

available from public sources. The information below is compiled from supplier data and safety

information for similar maleimide compounds. It should be used for guidance only, and a formal

risk assessment should be conducted before use.

Hazards Identification
Based on data for similar maleimide compounds, Sulfo-Cy7.5 maleimide may be classified as:

Acute Toxicity, Oral: Category 3

Skin Corrosion/Irritation: Category 1

Serious Eye Damage/Eye Irritation: Category 1

Skin Sensitization: Category 1

GHS Pictograms:

(Pictograms for "Fatal if swallowed", "Causes severe skin burns and eye damage", and "May

cause an allergic skin reaction" would be displayed here).
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Signal Word: Danger

Hazard Statements:

Fatal if swallowed.

Causes severe skin burns and eye damage.

May cause an allergic skin reaction.

Precautionary Statements:

Do not breathe dust.

Wash skin thoroughly after handling.

Wear protective gloves/protective clothing/eye protection/face protection.

IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

IF ON SKIN (or hair): Remove/Take off immediately all contaminated clothing. Rinse skin

with water/shower.

IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

First-Aid Measures
If inhaled: Move person into fresh air. If not breathing, give artificial respiration. Consult a

physician.

In case of skin contact: Take off immediately all contaminated clothing. Rinse skin with water/

shower. Consult a physician.

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.
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Handling and Storage
Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Provide

appropriate exhaust ventilation at places where dust is formed.

Storage: Store at -20°C in the dark.[2] It can be transported at room temperature for up to 3

weeks.[2] Keep the container tightly closed in a dry and well-ventilated place. It is

recommended to desiccate the product.[2]

Disposal Considerations
Dispose of contents/container in accordance with local/regional/national/international

regulations.

Experimental Protocols
Protein and Antibody Labeling with Sulfo-Cy7.5
Maleimide
This protocol describes the conjugation of Sulfo-Cy7.5 maleimide to thiol groups on proteins

or antibodies.

Materials:

Sulfo-Cy7.5 maleimide

Protein or antibody of interest (in an amine-free buffer like PBS, pH 7.2-7.4)

Reducing agent (e.g., TCEP, DTT) - Optional, for reducing disulfide bonds

Anhydrous DMSO or DMF

Reaction buffer (e.g., PBS, pH 7.0-7.5)

Purification column (e.g., Sephadex G-25)

Methodology:

Protein Preparation:
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Dissolve the protein or antibody in the reaction buffer at a concentration of 2-10 mg/mL.[1]

If the protein contains disulfide bonds that need to be reduced to generate free thiols, add

a 10-20 fold molar excess of TCEP and incubate for 30 minutes at room temperature.[5] If

using DTT, it must be removed before adding the maleimide dye.

Dye Preparation:

Allow the vial of Sulfo-Cy7.5 maleimide to warm to room temperature.

Prepare a 10 mM stock solution of the dye in anhydrous DMSO or DMF.[1]

Conjugation Reaction:

Add a 10-20 fold molar excess of the Sulfo-Cy7.5 maleimide stock solution to the protein

solution.

Incubate the reaction for 2 hours at room temperature or overnight at 4°C, protected from

light.

Purification of the Conjugate:

Separate the labeled protein from unreacted dye using a size-exclusion chromatography

column (e.g., Sephadex G-25) equilibrated with PBS.[1]

Collect the fractions containing the fluorescently labeled protein.

Degree of Labeling (DOL) Calculation:

Measure the absorbance of the purified conjugate at 280 nm (for the protein) and ~788 nm

(for Sulfo-Cy7.5).

The DOL can be calculated using the Beer-Lambert law and the extinction coefficients of

the protein and the dye.
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Workflow for Protein and Antibody Labeling with Sulfo-Cy7.5 Maleimide.

In Vivo Imaging Protocol
This protocol provides a general workflow for in vivo imaging in a mouse model using a Sulfo-

Cy7.5 labeled targeting molecule (e.g., an antibody).

Materials:

Sulfo-Cy7.5 labeled targeting molecule
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Animal model (e.g., tumor-bearing mouse)

In vivo imaging system (e.g., IVIS)

Anesthesia

Methodology:

Animal Preparation:

Anesthetize the animal according to approved institutional protocols.

Acquire a baseline pre-injection image.

Probe Administration:

Inject the Sulfo-Cy7.5 labeled probe intravenously (tail vein) or via the desired route. The

optimal dose needs to be determined empirically.

Image Acquisition:

Acquire images at various time points post-injection (e.g., 1, 4, 24, 48, 72 hours) to

monitor the biodistribution and target accumulation of the probe.

Ex Vivo Imaging (Optional):

At the end of the study, euthanize the animal and dissect the major organs (tumor, liver,

spleen, kidneys, etc.).

Image the dissected organs to confirm the in vivo signal localization.[6]

Data Analysis:

Quantify the fluorescence intensity in the regions of interest (ROIs) to determine the

probe's biodistribution and target-to-background ratios.
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General Workflow for In Vivo Imaging with a Sulfo-Cy7.5 Labeled Probe.

Applications in Research and Drug Development
Sulfo-Cy7.5 maleimide and its conjugates are valuable tools in various research areas:

In Vivo Imaging: The NIR fluorescence of Sulfo-Cy7.5 allows for deep-tissue imaging with

high signal-to-background ratios, making it ideal for non-invasive monitoring of biological

processes in small animals.[4][6] This includes applications in oncology for tumor

visualization and in pharmacology for studying the biodistribution of drugs.
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Flow Cytometry: The distinct spectral properties of Sulfo-Cy7.5 with emission in the far-red

spectrum minimize spectral overlap with other common fluorophores, enabling its use in

multicolor flow cytometry panels for precise cell sorting and analysis.[4]

Fluorescence Microscopy: Labeled antibodies and other probes can be used for high-

resolution imaging of cellular structures and protein localization.[4]

Bioconjugation and Molecular Probes: The thiol-reactive maleimide group allows for the

efficient labeling of a wide range of biomolecules, creating specific probes for studying

molecular interactions and biological pathways.[4]

Core Applications

Research Areas

Sulfo-Cy7.5 Maleimide

In Vivo Imaging Flow Cytometry Fluorescence MicroscopyBioconjugation

Oncology Drug Development Molecular Biology
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Key Applications and Research Areas for Sulfo-Cy7.5 Maleimide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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